5-Cyclopropoxy-2-fluoropyridin-4-amine

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-fluoropyridin-4-amine
• InChI: InChI=1S/C8H9FN2O/c9-8-3-6(10)7(4-11-8)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)
• InChI Key: VLCMBVUYSQEWLF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2N)F

Description

5-Cyclopropoxy-2-fluoropyridin-4-amine is a pyridine derivative featuring a cyclopropoxy group at position 5, a fluorine atom at position 2, and an amino group at position 4. Its molecular formula is C₈H₉F₂N₂O, with a molecular weight of 196.17 g/mol. The compound’s unique substitution pattern confers distinct electronic and steric properties, making it a candidate for medicinal chemistry research, particularly in targeting enzymes or receptors sensitive to fluorine and cyclopropoxy motifs .

Preparation Methods

The synthesis of 5-Cyclopropoxy-2-fluoropyridin-4-amine involves several steps. One common method includes the use of Selectfluor® as a fluorinating agent . The reaction conditions typically involve the use of solvents like methanol and reagents such as acetic anhydride . Industrial production methods often involve similar synthetic routes but are optimized for higher yields and purity .

Chemical Reactions Analysis

5-Cyclopropoxy-2-fluoropyridin-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: It undergoes nucleophilic substitution reactions, particularly at the fluorine-substituted position.

Common reagents used in these reactions include acetic anhydride, methanol, and Selectfluor® . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Cyclopropoxy-2-fluoropyridin-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: It serves as a precursor for the synthesis of biologically active molecules.

Medicine: This compound is used in the development of pharmaceuticals, particularly those targeting specific enzymes and receptors.

Industry: It is utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-fluoropyridin-4-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The fluorine atom in the aromatic ring plays a crucial role in enhancing the compound’s binding affinity and specificity . The pathways involved often include inhibition or activation of specific enzymes, leading to the desired biological effects.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Similarities and Key Differences

The compound’s uniqueness arises from the spatial arrangement and electronic nature of its substituents. Below is a comparison with structurally related pyridine derivatives:

Table 1: Substituent Effects on Pyridine Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Differences vs. Target Compound
5-Cyclopropoxy-2-fluoropyridin-4-amine	Cyclopropoxy (5), F (2), NH₂ (4)	C₈H₉F₂N₂O	196.17	Reference compound
4-Cyclopropoxy-5-fluoropyridin-2-amine	Cyclopropoxy (4), F (5), NH₂ (2)	C₈H₉F₂N₂O	196.17	Substituent positions reversed; altered electronic effects at NH₂ and F positions
(2-Chloro-5-fluoropyridin-4-yl)methylamine	Cl (2), F (5), CH₂NH₂ (4)	C₆H₆ClF₂N₂	179.58	Chlorine instead of cyclopropoxy; smaller substituent at position 5; reduced steric bulk
5-Fluoro-4-(methoxymethyl)pyridin-2-amine	F (5), CH₂OMe (4), NH₂ (2)	C₇H₉FN₂O	170.16	Methoxymethyl instead of cyclopropoxy; different hydrogen-bonding capacity
5-Fluoro-2-methoxypyridin-4-amine	F (5), OMe (2), NH₂ (4)	C₆H₇FN₂O	154.13	Methoxy instead of cyclopropoxy; lower steric hindrance at position 2

Impact of Substituents on Physicochemical Properties

• Fluorine at Position 2 : As a strong electron-withdrawing group, fluorine increases the electrophilicity of the pyridine ring, influencing reactivity in nucleophilic substitution or cross-coupling reactions. This contrasts with analogs bearing chlorine or methyl groups at this position .
• Amino Group at Position 4: The NH₂ group provides a hydrogen-bond donor site, critical for interactions with biological targets like kinases or GPCRs. Analogs with NH₂ at position 2 (e.g., 4-Cyclopropoxy-5-fluoropyridin-2-amine) may exhibit altered binding affinities due to positional differences .